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Compound of Interest

Compound Name: beta-Isopropyl-beta-propiolactone

Cat. No.: B087267 Get Quote

Experimental Protocol for the Safe Handling of
beta-Propiolactone
Disclaimer: This document provides detailed safety protocols for beta-propiolactone (CAS: 57-

57-8). The user's original request mentioned "beta-Isopropyl-beta-propiolactone" (CAS:

10359-02-1). Due to the limited availability of specific safety data for the isopropyl derivative,

this protocol focuses on the well-documented hazards of beta-propiolactone, a known

carcinogen. It is crucial to conduct a separate risk assessment for beta-Isopropyl-beta-
propiolactone, although similar precautions should be anticipated due to structural similarities.

Application Notes
Beta-propiolactone is a highly reactive chemical compound primarily used in organic synthesis

and as a sterilizing and sporicidal agent.[1] Its effectiveness in inactivating viruses has led to its

use in vaccine production.[1][2] However, it is classified as a probable human carcinogen and

is acutely toxic, requiring stringent safety measures during handling.[1][3] These protocols are

intended for researchers, scientists, and drug development professionals working with beta-

propiolactone in a laboratory setting. Adherence to these guidelines is critical to minimize

exposure and ensure a safe working environment.

Quantitative Data Summary
The following tables summarize key quantitative data for beta-propiolactone.
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Table 1: Physical and Chemical Properties

Property Value

CAS Number 57-57-8

Molecular Formula C3H4O2

Molecular Weight 72.06 g/mol [4]

Appearance
Colorless liquid with a pungent, slightly sweetish

odor[4]

Boiling Point 162 °C (323.6 °F)[5]

Melting Point -33 °C (-27.4 °F)[5]

Flash Point 70 °C (158 °F)[5]

Vapor Pressure 3 mbar @ 20 °C[5]

Vapor Density 2.5 (Air = 1.0)[5]

Specific Gravity 1.146[5]

Solubility Miscible with water[5]

Lower Explosive Limit 2.90%[5]

Table 2: Exposure Limits and Hazard Classifications
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Agency/Classification Value/Designation

ACGIH TLV (TWA) 0.5 ppm[6]

NIOSH REL Lowest feasible concentration[6]

IARC Classification Group 2B: Possibly carcinogenic to humans

OSHA Regulated Carcinogen Yes[1]

GHS Hazard Statements

H227 (Combustible liquid), H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H330 (Fatal if inhaled), H350 (May cause

cancer)[7]

Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling beta-propiolactone.

Gloves: Butyl rubber or nitrile gloves are recommended.[8] Always inspect gloves for integrity

before use and change them frequently, especially if contamination is suspected.

Eye Protection: Chemical splash goggles and a face shield are required.[9]

Respiratory Protection: All work must be conducted in a certified chemical fume hood.[10] In

cases where the PEL may be exceeded, a NIOSH-approved supplied-air respirator with a full

facepiece is necessary.[3]

Protective Clothing: A lab coat, long pants, and closed-toe shoes are mandatory.[9]

Contaminated clothing should be removed immediately and decontaminated before reuse.

Engineering Controls
Chemical Fume Hood: All handling of beta-propiolactone must occur within a properly

functioning and certified chemical fume hood.[10]

Ventilation: The laboratory should be well-ventilated.
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Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[11]

Storage and Handling
Storage: Store beta-propiolactone in a tightly sealed container in a cool, dry, and well-

ventilated area, away from heat, sparks, and open flames.[12][13] Recommended storage is

at -20°C in a freezer.[9] The storage area should be clearly marked as a designated area for

carcinogens.[8]

Handling:

Before beginning any experiment, ensure all necessary safety equipment is available and

in good working order.

Only authorized and trained personnel should handle beta-propiolactone.[9]

Use the smallest amount of the chemical necessary for the experiment.

Avoid inhalation of vapors and any direct contact with skin and eyes.[7]

Wash hands thoroughly after handling.[10]

Spill and Emergency Procedures
Minor Spill (inside a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as sand, dry lime, or

soda ash.[11]

Collect the absorbent material in a sealed, labeled hazardous waste container.

Decontaminate the area with soap and water.[8]

Major Spill (outside a fume hood):

Evacuate the area immediately.
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Alert emergency personnel.

Prevent entry to the contaminated area.

Exposure:

Inhalation: Move the individual to fresh air immediately. Seek immediate medical attention.

[14]

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes while removing contaminated clothing. Seek immediate medical

attention.[12]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[14]

Waste Disposal
All beta-propiolactone waste, including contaminated materials, must be collected in a clearly

labeled, sealed hazardous waste container.[8] Dispose of the waste through your institution's

hazardous waste management program.

Visualizations
Caption: General experimental workflow for handling beta-propiolactone.

Caption: Simplified mechanism of beta-propiolactone induced carcinogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Experimental protocol for handling beta-Isopropyl-beta-
propiolactone safely]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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